Cas no 42075-45-6 (S-Methyl 2-methylthiobutyrate)

• Product Name: S-Methyl 2-methylthiobutyrate
• CAS No: 42075-45-6
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 55514
• Update Time: 2026-05-14

S-Methyl 2-methylthiobutyrate Chemical and Physical Properties

Names and Identifiers

• S-Methyl 2-methylthiobutyrate
• 2-METHYL-BUTANETHIOIC ACI S-METHYL ESTER
• S-methyl 2-methylbutanethioate
• 2-Methylbuttersaeurethiomethylester
• EINECS 255-648-9
• methyl 2-methyl-thiol-butyrate
• Methylthio 2-methylbutyrate
• S-Methyl2-methylbutanethioate

• Inchi： InChI=1S/C6H12OS/c1-4-5(2)6(7)8-3/h5H,4H2,1-3H3
• InChI Key： IAMIOPHEADLKFT-UHFFFAOYSA-N
• SMILES： CC(CC)C(SC)=O

Computed Properties

• Exact Mass: 132.06100
• Monoisotopic Mass: 132.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 0.95
• Boiling Point: 158.1 °C at 760 mmHg
• Flash Point: 44 °C
• Refractive Index: 1.456
• PSA: 42.37000
• LogP: 1.92210
• FEMA: 3708

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl thioesters